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Compound of Interest

Compound Name: Lturm 36

Cat. No.: B15579307

LTURM 36 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with LTURM 36. Below you will find frequently asked
questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is LTURM 36 and what is its mechanism of action?

LTURM 36 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kd)
isoform. The PIBK/AKT/mTOR signaling pathway is a critical intracellular cascade that
regulates essential cellular functions, including cell growth, proliferation, survival, and
metabolism. Dysregulation of this pathway is frequently implicated in various human diseases,
especially cancer. By selectively inhibiting PI3Kd, LTURM 36 can be a valuable tool for
studying the role of this specific isoform in various cellular processes and as a potential
therapeutic agent.

Q2: What are the recommended storage conditions for LTURM 367

There are conflicting recommendations from different suppliers regarding the optimal storage
temperature for solid LTURM 36. To ensure the long-term stability of the compound, it is crucial
to adhere to the storage conditions specified on the product's certificate of analysis. A summary
of recommendations is provided in the table below. For stock solutions in DMSO, storage at
-80°C is recommended to minimize degradation.
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Q3: How should I prepare a stock solution of LTURM 36?

It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) of LTURM
36 in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (DMSO). Ensure the
compound is fully dissolved by vortexing or brief sonication. It is best practice to aliquot the
stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can
lead to degradation of the compound.

Q4: Is LTURM 36 stable in aqueous solutions?

Like many small molecule inhibitors, LTURM 36 is expected to have limited stability in aqueous
buffers. It is highly recommended to prepare fresh working solutions from the frozen DMSO
stock immediately before each experiment. If you must prepare a working solution in advance,
it is crucial to perform a stability test of the compound in your specific experimental buffer over
the time course of your experiment.

Data Summary

Table 1: Recommended Storage Conditions for LTURM
36

Storage )
Form Duration Source
Temperature
Powder +4°C Not Specified R&D Systems
-20°C 3 years InvivoChem
+4°C 2 years InvivoChem
In Solvent (DMSO) -80°C 6 months InvivoChem
-20°C 1 month InvivoChem

Experimental Protocols
General Protocol for a Cell-Based Assay with LTURM 36

This protocol provides a general guideline for treating cancer cell lines with LTURM 36. The
optimal conditions, including cell seeding density and LTURM 36 concentration, should be
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determined empirically for each cell line and experiment.
Materials:
e Cancer cell line of interest
o Complete cell culture medium
e LTURM 36 powder
e Anhydrous, high-purity DMSO
o Sterile, amber or opaque polypropylene microcentrifuge tubes
o Multi-well cell culture plates
e Phosphate-buffered saline (PBS)
o Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)
Procedure:
e Prepare LTURM 36 Stock Solution:
o Allow the LTURM 36 vial to equilibrate to room temperature before opening.
o Prepare a 10 mM stock solution in anhydrous DMSO.
o Aliquot the stock solution into single-use tubes and store at -80°C.
o Cell Seeding:
o Trypsinize and count the cells.
o Seed the cells in a multi-well plate at the desired density.
o Allow the cells to adhere and grow for 24 hours in a CO2 incubator at 37°C.

e Treatment with LTURM 36:
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o On the day of the experiment, thaw an aliquot of the 10 mM LTURM 36 stock solution.

o Prepare serial dilutions of LTURM 36 in complete cell culture medium to achieve the
desired final concentrations. Ensure the final DMSO concentration is consistent across all
wells and is typically below 0.5% to avoid solvent toxicity.

o Remove the old medium from the cells and replace it with the medium containing the
different concentrations of LTURM 36. Include a vehicle control (medium with the same
final concentration of DMSO).

 Incubation:
o Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).
o Assessment of Cell Viability:

o At the end of the incubation period, assess cell viability using your chosen method
according to the manufacturer's instructions.

o Data Analysis:
o Calculate the percentage of cell viability relative to the vehicle control.

o Plot the results and determine the IC50 value (the concentration of LTURM 36 that inhibits
50% of cell growth).

Visualizations
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 To cite this document: BenchChem. [LTURM 36 stability and storage issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15579307#lturm-
36-stability-and-storage-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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